N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• IUPAC Name: N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• InChI: InChI=1S/C20H22N2O4S/c1-22-10-11-26-19-9-7-16(13-18(19)20(22)23)21-27(24,25)17-8-6-14-4-2-3-5-15(14)12-17/h6-9,12-13,21H,2-5,10-11H2,1H3
• InChI Key: LWGNHUQYJGFCDK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC2=C(C1=O)C=C(C=C2)NS(=O)(=O)C3=CC4=C(CCCC4)C=C3
• Molecular Formula: C20H22N2O4S
• Molecular Weight: 386.5 g/mol

Description

N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C20H22N2O4S and its molecular weight is 386.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Herbicidal Activity

Research has shown that structurally related sulfonamide compounds, particularly those with oxiranyl and tetrahydronaphthalene moieties, have been synthesized and evaluated for their herbicidal activity. The synthesis of enantiomers of similar compounds and their herbicidal tests indicated that certain isomers could be the active forms, suggesting potential agricultural applications (Hosokawa et al., 2001).

Catalytic Sulfonamidation

Another study focused on the α-sulfonamidation of β-ketoesters using sulfonyl azide with a catalytic amount of a Ru(II) complex. This process led to the production of sulfonamido derivatives, including tetrahydronaphthalene carboxylate derivatives, in good yields, highlighting a method for introducing sulfonamide functionalities into complex molecules (Rao et al., 2019).

Carbonic Anhydrase Inhibition

A study on unprotected primary sulfonamide groups facilitating ring-forming cascades en route to [1,4]oxazepine-based carbonic anhydrase inhibitors demonstrates the potential of such compounds in therapeutic applications. The research found that these novel class of sulfonamides exhibited strong inhibition against human carbonic anhydrases, which are therapeutic targets for various diseases (Sapegin et al., 2018).

Antimicrobial and Anticancer Agents

Derivatives of tetrahydronaphthalene-sulfonamide have been synthesized and evaluated for antimicrobial activity. This study demonstrates the potential of these compounds as antimicrobial agents, providing a basis for further exploration of similar compounds in pharmaceutical research (Mohamed et al., 2021).